Cas no 122091-54-7 ((2R)-2-(4-Methylphenyl)propan-1-ol)

• Product Name: (2R)-2-(4-Methylphenyl)propan-1-ol
• CAS No: 122091-54-7
• MF: C₁₆H₁₀N₂O₂F₂
• MW: 300.26
• CID: 2887437
• PubChem ID: 10419357
• Update Time: 2025-07-20

(2R)-2-(4-Methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(4-Methylphenyl)propan-1-ol

Computed Properties

• Exact Mass: 150.104465066g/mol
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on (2R)-2-(4-Methylphenyl)propan-1-ol

Recent Advances in the Study of (2R)-2-(4-Methylphenyl)propan-1-ol (CAS: 122091-54-7) in Chemical and Biomedical Research

The compound (2R)-2-(4-Methylphenyl)propan-1-ol (CAS: 122091-54-7) has recently garnered significant attention in the field of chemical and biomedical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide a comprehensive overview of the latest findings related to this chiral alcohol, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the importance of (2R)-2-(4-Methylphenyl)propan-1-ol as a key intermediate in the synthesis of various pharmaceutical compounds. Its chiral nature makes it particularly valuable for the development of enantiomerically pure drugs, which often exhibit improved efficacy and reduced side effects compared to their racemic counterparts. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of novel anti-inflammatory agents, showing promising results in preclinical models of rheumatoid arthritis.

From a pharmacological perspective, research has uncovered several interesting properties of (2R)-2-(4-Methylphenyl)propan-1-ol. Investigations into its mechanism of action suggest that it may interact with specific G-protein coupled receptors (GPCRs) in the central nervous system, potentially explaining its observed effects in animal models of neuropathic pain. These findings were recently corroborated by a team at Harvard Medical School, who published their results in Nature Chemical Biology earlier this year.

The metabolic fate and pharmacokinetic profile of (2R)-2-(4-Methylphenyl)propan-1-ol have also been subjects of recent investigation. Advanced analytical techniques, including LC-MS/MS and NMR spectroscopy, have been employed to track the compound's distribution and transformation in biological systems. These studies have revealed interesting insights into its bioavailability and potential drug-drug interactions, which will be crucial for future clinical development.

In the realm of synthetic chemistry, novel catalytic methods for the efficient production of (2R)-2-(4-Methylphenyl)propan-1-ol have been developed. A particularly noteworthy advancement came from researchers at ETH Zurich, who reported an asymmetric hydrogenation protocol achieving >99% enantiomeric excess with excellent yield. This methodological breakthrough, published in Angewandte Chemie, could significantly lower production costs and improve scalability for industrial applications.

Looking forward, several research groups are exploring the potential of (2R)-2-(4-Methylphenyl)propan-1-ol derivatives as candidates for treating various conditions, including chronic pain, inflammatory disorders, and certain neurological conditions. The compound's structural versatility allows for extensive modification, enabling medicinal chemists to optimize its pharmacological properties. Current preclinical data suggest that some derivatives may offer improved therapeutic indices compared to existing medications in these therapeutic areas.

In conclusion, (2R)-2-(4-Methylphenyl)propan-1-ol (CAS: 122091-54-7) represents a promising scaffold in medicinal chemistry with diverse potential applications. The recent advancements in its synthesis, biological evaluation, and mechanistic understanding position this compound as an important focus for future pharmaceutical research. Continued investigation into its properties and derivatives may yield novel therapeutic agents addressing significant unmet medical needs.